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Tert-butyl 4-acetylpiperidine-1-
Compound Name:
carboxylate

Cat. No.: B153368

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl 4-acetylpiperidine-1-carboxylate, a key intermediate in organic synthesis, plays a
crucial role in the development of various pharmaceutical compounds. An in-depth
understanding of its physical properties is essential for its effective handling, application in
synthetic protocols, and for ensuring safety and reproducibility in research and development.
This technical guide provides a comprehensive overview of the known physical characteristics
of this compound, details the experimental methodologies for their determination, and
illustrates its utility in synthetic chemistry.

Core Physical Properties

Tert-butyl 4-acetylpiperidine-1-carboxylate is identified by the CAS Number 206989-61-9.[1]
[2][3][4] Its molecular structure and fundamental properties are summarized below.
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Property Value Source(s)
tert-butyl 4-acetylpiperidine-1-

IUPAC Name / Y [5]
carboxylate
1-N-Boc-4-Acetylpiperidine, N-

Synonyms T [3][6]
Boc-4-acetylpiperidine

CAS Number 206989-61-9 [11[21[3114]

Molecular Formula C12H21NO3 [11[3]

Molecular Weight 227.30 g/mol [1][4]15]
Light yellow liquid or oil; also

Appearance ] 2113114171
reported as a solid

Boiling Point 312.365 °C at 760 mmHg [11[2]

Density 1.053 g/cm3 [1][2]

Flash Point 142.714 °C [1112]
Information not consistently

B available, but its structure
Solubility

suggests solubility in organic

solvents.

The physical state of tert-butyl 4-acetylpiperidine-1-carboxylate at room temperature is

subject to some variation in reports, being described as both a light yellow liquid or oil and a

solid.[2][3][4][7] This discrepancy may be due to the presence of impurities or polymorphic

forms of the compound. For critical applications, it is recommended to determine the physical

state of a specific batch under laboratory conditions.

Experimental Protocols for Physical Property

Determination

The following are detailed methodologies for the experimental determination of the key physical

properties of organic compounds like tert-butyl 4-acetylpiperidine-1-carboxylate.
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Melting Point Determination

The melting point is a critical indicator of the purity of a crystalline solid.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point device)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

o Sample Preparation: A small amount of the solid sample is finely ground using a mortar and
pestle.

o Capillary Tube Loading: The open end of a capillary tube is tapped into the powdered
sample, and the tube is inverted and tapped gently to pack the sample into the sealed end. A
sample height of 2-3 mm is typically sufficient.

¢ Measurement:

o Thiele Tube Method: The capillary tube is attached to a thermometer, ensuring the sample
is level with the thermometer bulb. The assembly is placed in a Thiele tube containing a
high-boiling point liquid (e.g., mineral oil or silicone oil). The side arm of the Thiele tube is
gently heated to ensure uniform temperature distribution via convection.[8]

o Digital Melting Point Apparatus: The capillary tube is inserted into the heating block of the
apparatus.

e Observation: The temperature is raised slowly (1-2 °C per minute) as the expected melting
point is approached.

» Data Recording: The temperature at which the first drop of liquid appears (onset of melting)
and the temperature at which the entire sample becomes a clear liquid (completion of
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melting) are recorded. This range is the melting point of the substance.[9] Pure compounds
typically exhibit a sharp melting range of 0.5-1 °C.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube, aluminum block, or oil bath)

Procedure:

Sample Preparation: A small volume (a few milliliters) of the liquid sample is placed into a
small test tube.[10]

o Capillary Inversion: A capillary tube, sealed at one end, is placed inverted (open end down)
into the test tube containing the liquid.

e Heating: The test tube assembly is attached to a thermometer and heated gently in a heating
bath.[11]

o Observation: As the liquid is heated, air trapped in the capillary tube will be expelled,
followed by a steady stream of bubbles from the sample's vapor as it reaches its boiling
point.

» Data Recording: The heat source is removed, and the liquid is allowed to cool. The
temperature at which the bubbling stops and the liquid begins to enter the capillary tube is
recorded as the boiling point.[12]

Density Measurement
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Density is the mass per unit volume of a substance.
Apparatus:

o Graduated cylinder or pycnometer (density bottle)
e Analytical balance

Procedure:

e Mass of Empty Container: The mass of a clean, dry graduated cylinder or pycnometer is
accurately measured using an analytical balance.[13]

e Volume of Liquid: A known volume of the liquid is added to the graduated cylinder. For higher
accuracy, a pycnometer is filled completely with the liquid, ensuring no air bubbles are
present.

e Mass of Container with Liquid: The mass of the container with the liquid is measured.[14]

e Calculation: The mass of the liquid is determined by subtracting the mass of the empty
container from the mass of the container with the liquid. The density is then calculated using
the formula: Density = Mass of Liquid / Volume of Liquid[15]

o Temperature: The temperature at which the measurement is taken should be recorded, as
density is temperature-dependent.[13]

Role in Synthetic Chemistry

Tert-butyl 4-acetylpiperidine-1-carboxylate is a valuable building block in the synthesis of
more complex molecules, particularly in the pharmaceutical industry.[3][6] Its piperidine core
and acetyl group provide reactive sites for further chemical modifications, while the tert-
butoxycarbonyl (Boc) protecting group allows for controlled reactions at other parts of a target
molecule.

Below is a generalized workflow illustrating the use of tert-butyl 4-acetylpiperidine-1-
carboxylate as a synthetic intermediate.
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Caption: Synthetic workflow of tert-butyl 4-acetylpiperidine-1-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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